Ethyl 4-((1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(pyridin-4-yl)methyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(1-ethyl-4-hydroxy-6-methyl-2-oxopyridin-3-yl)-pyridin-4-ylmethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H28N4O4/c1-4-25-15(3)14-17(26)18(20(25)27)19(16-6-8-22-9-7-16)23-10-12-24(13-11-23)21(28)29-5-2/h6-9,14,19,26H,4-5,10-13H2,1-3H3
• InChI Key: ZUCQRRMRMWHFQA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC=NC=C2)N3CCN(CC3)C(=O)OCC)O)C
• Molecular Formula: C21H28N4O4
• Molecular Weight: 400.5 g/mol
• CAS No.: 939242-67-8

Description

Ethyl 4-((1-ethyl-4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)(pyridin-4-yl)methyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H28N4O4 and its molecular weight is 400.479. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Coordination Polymers

This compound has been utilized in the synthesis and characterization of metal–organic hybrid materials. Specifically, a study by Ahmad et al. explored the creation of coordination polymers with Co(II) salts, demonstrating the compound's utility in constructing complex structures with potential applications in magnetism and catalysis (Ahmad et al., 2012).

Antimicrobial Activity Studies

Fandaklı et al. investigated the antimicrobial properties of new 1,2,4-triazol-3-one derivatives, highlighting the compound's role in generating substances with potential therapeutic applications. This research underscores its relevance in developing new antimicrobial agents (Fandaklı et al., 2012).

Novel Carbonylation Reactions

Ishii et al. described a rhodium-catalyzed carbonylation reaction involving N-(2-pyridinyl)piperazines, demonstrating the compound's potential in facilitating novel transformations in organic synthesis. This work contributes to expanding the toolbox for synthetic chemists in the field of C−H activation and functionalization (Ishii et al., 1997).

Synthesis of Heterocyclic Compounds

Research by Balogh et al. focused on the synthesis of naphthyridines and pyrano pyridines, showcasing the compound's versatility in creating heterocyclic structures with potential applications in drug development and materials science (Balogh et al., 2009).

Development of Fluoroquinolones

Shindikar et al. developed novel fluoroquinolones using the compound, aiming at combating Mycobacterium tuberculosis. This research indicates its significance in the search for new and effective antibacterial agents (Shindikar et al., 2005).